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Abstract

Methallyl acetate, a colorless liquid with a characteristic fruity odor, is an important organic
intermediate with applications spanning the fragrance, polymer, and pharmaceutical industries.
This technical guide provides a comprehensive overview of the core chemical properties and
structural features of methallyl acetate. It includes a detailed summary of its physicochemical
and spectroscopic data, alongside established experimental protocols for its synthesis,
purification, and characterization. This document is intended to serve as a valuable resource
for researchers and professionals engaged in work involving this versatile ester.

Chemical Structure and Identification

Methallyl acetate, systematically named 2-methylprop-2-enyl acetate, is an unsaturated ester.
[1][2] The structure consists of a methallyl group (a methyl-substituted allyl group) attached to
an acetate functional group.[3]

Molecular Formula: CeH1002[1][3][4]
Canonical SMILES: CC(=C)COC(=0)C[5]
INChl Key: IVKYUXHYUAMPMT-UHFFFAOY SA-NI[5]

CAS Registry Number: 820-71-3[1][2][3][4]
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A 2D representation of the chemical structure of methallyl acetate is provided below.
Caption: 2D Chemical Structure of Methallyl Acetate.

Physicochemical Properties

A summary of the key physicochemical properties of methallyl acetate is presented in the
table below for easy reference.

Property Value Reference(s)
Molecular Weight 114.14 g/mol [11[3114]
Appearance Colorless liquid [4]

Boiling Point 122 °C at 760 mmHg [6]

Density 0.906 g/cm? [6]

Refractive Index 1.4110 - 1.4150 [4]

Flash Point 35°C [4]

B Soluble in organic solvents,
Solubility ) ] [3]
insoluble in water.

LogP 1.4 [1]

Spectroscopic Data

The structural elucidation of methallyl acetate is supported by various spectroscopic
techniques. A compilation of available data is provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR Spectrum: While a full, detailed spectrum with coupling constants is not readily
available in the cited literature, the expected proton environments are: a singlet for the acetate
methyl protons, a singlet for the methylene protons adjacent to the ester oxygen, and signals
for the vinyl protons and the vinyl methyl group.
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13C NMR Spectrum: The carbon NMR spectrum provides key signals corresponding to the
different carbon environments within the molecule.

Chemical Shift (ppm) Assighment

~170 C=0 (ester carbonyl)
~140 C=C (quaternary vinyl)
~114 C=C (methylene)

~68 O-CH:2

~21 O=C-CHs

~19 C=C-CHs

Note: The chemical shifts are approximate and can vary depending on the solvent and
experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of methallyl acetate exhibits characteristic absorption bands corresponding
to its functional groups.

Wavenumber (cm~?) Assighment
~3080 =C-H stretch
~2950 C-H stretch (sp?)
~1740 C=0 stretch (ester)
~1650 C=C stretch

~1230 C-O stretch (ester)

Mass Spectrometry (MS)

The mass spectrum of methallyl acetate would show a molecular ion peak (M*) at m/z = 114.
Key fragmentation patterns would involve the loss of the acetyl group and rearrangements of
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the methallyl cation.

Experimental Protocols
Synthesis of Methallyl Acetate

Two primary methods for the synthesis of methallyl acetate are well-documented: the reaction
of methallyl chloride with sodium acetate and the Fischer esterification of methallyl alcohol with
acetic acid.[7]

This method involves a nucleophilic substitution reaction.
Reaction: CH2(C(CHs))CH2CIl + CHsCOONa — CH2(C(CHs))CH200CCHSs + NaCl

Experimental Procedure: A detailed industrial-scale procedure is described in a patent, which
can be adapted for laboratory synthesis.[8]

In a reaction vessel equipped with a stirrer, condenser, and thermometer, charge methallyl
chloride, sodium acetate, and a suitable solvent (e.g., diethylene glycol).[8]

o Add a catalytic amount of a phase transfer catalyst if necessary.
o Heat the reaction mixture to reflux (approximately 80-150 °C) with vigorous stirring.[3]

» Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography
(TLC).

e Upon completion, cool the reaction mixture to room temperature.
« Filter the mixture to remove the precipitated sodium chloride.

o The crude methallyl acetate can be purified by fractional distillation under reduced
pressure.[8]
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Caption: Synthesis of Methallyl Acetate from Methallyl Chloride.

This is a classic acid-catalyzed esterification.[7]

Reaction: CHz2(C(CH3))CH20H + CH3COOH =& CH2(C(CHs))CH200CCHs + H20
Experimental Procedure:

Combine methallyl alcohol and a slight excess of glacial acetic acid in a round-bottom flask.
Carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

Equip the flask with a reflux condenser and heat the mixture to reflux for several hours.

After cooling, transfer the mixture to a separatory funnel and wash sequentially with water, a
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSOas or Na2S0a).

Filter to remove the drying agent and purify the resulting methallyl acetate by distillation.
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Purification

Fractional distillation is the most common method for purifying methallyl acetate. For mixtures
containing water, azeotropic distillation or pervaporation techniques may be employed.[9]

Characterization

The identity and purity of synthesized methallyl acetate can be confirmed using the
spectroscopic methods outlined in Section 3 (NMR, IR, MS) and chromatographic techniques
such as Gas Chromatography (GC).

Safety and Handling

Methallyl acetate is a flammable liquid and vapor.[1] It may cause skin and eye irritation.[3]
Handle in a well-ventilated area, away from sources of ignition, and wear appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion

This technical guide has provided a detailed overview of the chemical properties, structure, and
relevant experimental protocols for methallyl acetate. The compiled data and methodologies
offer a valuable resource for researchers and professionals, facilitating its effective use in
various scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methallyl Acetate:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362551#methallyl-acetate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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